Queuine Hydrochloride
Queuine Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
69565-92-0
VCID:
VC0138834
InChI:
InChI=1S/C12H15N5O3/c13-12-16-10-8(11(20)17-12)5(4-15-10)3-14-6-1-2-7(18)9(6)19/h1-2,4,6-7,9,14,18-19H,3H2,(H4,13,15,16,17,20)/t6-,7-,9+/m0/s1
SMILES:
C1=CC(C(C1NCC2=CNC3=C2C(=O)N=C(N3)N)O)O
Molecular Formula:
C12H15N5O3
Molecular Weight:
277.28 g/mol
Queuine Hydrochloride
CAS No.: 69565-92-0
Reference Standards
VCID: VC0138834
Molecular Formula: C12H15N5O3
Molecular Weight: 277.28 g/mol
| CAS No. | 69565-92-0 |
|---|---|
| Product Name | Queuine Hydrochloride |
| Molecular Formula | C12H15N5O3 |
| Molecular Weight | 277.28 g/mol |
| IUPAC Name | 2-amino-5-[[[(1S,4S,5R)-4,5-dihydroxycyclopent-2-en-1-yl]amino]methyl]-1,7-dihydropyrrolo[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C12H15N5O3/c13-12-16-10-8(11(20)17-12)5(4-15-10)3-14-6-1-2-7(18)9(6)19/h1-2,4,6-7,9,14,18-19H,3H2,(H4,13,15,16,17,20)/t6-,7-,9+/m0/s1 |
| Standard InChIKey | WYROLENTHWJFLR-ACLDMZEESA-N |
| Isomeric SMILES | C1=C[C@@H]([C@@H]([C@H]1NCC2=CNC3=C2C(=O)N=C(N3)N)O)O |
| SMILES | C1=CC(C(C1NCC2=CNC3=C2C(=O)N=C(N3)N)O)O |
| Canonical SMILES | C1=CC(C(C1NCC2=CNC3=C2C(=O)N=C(N3)N)O)O |
| Synonyms | 2-Amino-5-[[[(1S,4S,5R)-4,5-dihydroxy-2-cyclopenten-1-yl]amino]methyl]-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one Dihydrochloride; [1S-(1α,4β,5β)]-2-Amino-5-[[(4,5-_x000B_dihydroxy-2-cyclopenten-1-yl)amino]methyl]-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4 |
| PubChem Compound | 114881 |
| Last Modified | Nov 14 2021 |
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